1-[4-(1,3-Thiazol-2-ylmethyl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(1,3-thiazol-2-ylmethyl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C12H16N2OS/c1-2-12(15)14-6-3-10(4-7-14)9-11-13-5-8-16-11/h2,5,8,10H,1,3-4,6-7,9H2
• InChI Key: GMZNNMYSPBTPRE-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)CC2=NC=CS2
• Molecular Formula: C12H16N2OS
• Molecular Weight: 236.34 g/mol
• CAS No.: 2361642-06-8

Description

“1-[4-(1,3-Thiazol-2-ylmethyl)piperidin-1-yl]prop-2-en-1-one” is a compound that belongs to the group of azole heterocycles. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

Thiazoles are a basic scaffold found in many natural compounds such as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones. The interest in the synthesis of compounds containing the thiazole moiety has been increasing steadily due to their utility in different fields. Furthermore, modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities is described.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds containing nitrogen and sulfur atoms with isothiazole isomer. They appear in the bacitracin, penicillin antibiotics, and various synthetic drugs.

Chemical Reactions Analysis

Thiazoles are used in the field of photosensitizers, rubber vulcanization, liquid crystals, sensors, sunscreens, catalysts, dyes, pigments, and chromophores. Moreover, thiazoles occupy a prominent place in current medicinal chemistry due to their wide range of applications in the field of drug design and discovery.

Physical and Chemical Properties Analysis

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They are a basic scaffold found in many natural compounds.

Mechanism of Action

The compounds containing thiazole moieties have pharmaceutical and biological activities that include antimicrobial (sulfazole), antiretroviral (ritonavir), antifungal (abafungin), anticancer (tiazofurin), antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Future Directions

Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields. The interest in the synthesis of compounds containing the thiazole moiety has been increasing steadily. Thus, future research could focus on the modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.